Cas no 62062-72-0 (9,10-Anthracenedione, 1,8-dibromo-4,5-bis(methylamino)-)
62062-72-0 structure
Product Name:9,10-Anthracenedione, 1,8-dibromo-4,5-bis(methylamino)-
CAS No:62062-72-0
MF:C16H12Br2N2O2
MW:424.086682319641
CID:459339
PubChem ID:12329633
Update Time:2025-04-19
9,10-Anthracenedione, 1,8-dibromo-4,5-bis(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1,8-dibromo-4,5-bis(methylamino)-
- 1,8-dibromo-4,5-bis(methylamino)anthracene-9,10-dione
- 1,8-bis(methylamino)-4,5-dibromoanthraquinone
- 62062-72-0
- DTXSID50490336
- SCHEMBL11318323
-
- Inchi: 1S/C16H12Br2N2O2/c1-19-9-5-3-7(17)11-13(9)16(22)14-10(20-2)6-4-8(18)12(14)15(11)21/h3-6,19-20H,1-2H3
- InChI Key: DHHMIZCURSKKQM-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C(C3C(=CC=C(C=3C(C=21)=O)Br)NC)=O)NC
Computed Properties
- Exact Mass: 421.92656
- Monoisotopic Mass: 421.92655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
9,10-Anthracenedione, 1,8-dibromo-4,5-bis(methylamino)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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